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Compound of Interest

Compound Name: Bromoacetic anhydride

Cat. No.: B082147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromoacetic anhydride (CAS No. 13094-51-4) is a highly reactive chemical intermediate

utilized in various synthetic processes within the pharmaceutical and chemical industries. Its

utility is matched by its significant hazard profile, necessitating a thorough understanding and

strict adherence to safety protocols. This technical guide provides a comprehensive overview of

the safety data and hazards associated with bromoacetic anhydride, compiled from Safety

Data Sheets (SDS) and other technical sources. It includes a detailed summary of its

physicochemical properties, GHS classification, and specific measures for safe handling,

storage, and emergency response. This document is intended to serve as an essential

resource for laboratory personnel to mitigate risks and ensure a safe working environment.

Chemical Identification and Physical Properties
Bromoacetic anhydride is a solid, often described as white to brown in appearance. It is

important to note its physical state and melting point for appropriate storage and handling.
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Property Value Citation(s)

Chemical Name Bromoacetic anhydride [1][2][3]

Synonyms 2-bromoacetyl 2-bromoacetate [4]

CAS Number 13094-51-4 [3][5]

Molecular Formula C₄H₄Br₂O₃ [4]

Molecular Weight 259.88 g/mol [4]

Physical State Solid [1][3]

Appearance White to brown solid [1]

Melting Point 34 - 42 °C (93.2 - 107.6 °F) [1][3]

Boiling Point No data available [1][3]

Flash Point No data available [1][3]

Solubility No data available [1]

Hazard Identification and GHS Classification
Bromoacetic anhydride is classified as a hazardous substance, primarily due to its corrosive

nature. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a clear framework for understanding these hazards.

Hazard Class Category Hazard Statement Citation(s)

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[1][3][4]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[1]

Signal Word: Danger[1][3]

Hazard Pictogram:
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GHS05: Corrosion[3]

Toxicology and Health Effects
While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50

(Lethal Concentration, 50%) for bromoacetic anhydride are not readily available in the

reviewed literature, the primary health hazards are well-documented as severe irritation and

burns upon contact. The toxicological properties have not been fully investigated, and it should

be handled with extreme care.[1]

Routes of Exposure and Effects:

Skin Contact: Causes severe skin burns, which may include blistering and progressive

ulceration if not treated immediately.[3]

Eye Contact: Causes serious eye damage, potentially leading to corneal burns and

permanent injury.[3]

Ingestion: If swallowed, it can cause corrosive burns to the mouth, throat, and stomach.[3]

Vomiting may occur, potentially with blood.[3]

Inhalation: Inhalation of dust or fumes can cause a burning sensation in the throat, shortness

of breath, coughing, or wheezing.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the lack of specific, detailed experimental protocols for bromoacetic anhydride in the

available literature, the following procedures are based on best practices for handling highly

corrosive and reactive acid anhydrides.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls, is critical.
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Engineering Controls Personal Protective Equipment (PPE)

Chemical Fume Hood

Adequate Ventilation

Eyewash Station

Safety Shower

Chemical Safety Goggles &
 Face Shield

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Chemical-Resistant Apron
 or Lab Coat

NIOSH-approved Respirator
(if dust/vapors are generated)

Safe Handling of
Bromoacetic Anhydride

Primary Containment Essential Essential Essential

Click to download full resolution via product page

Caption: Hierarchy of controls for handling bromoacetic anhydride.

Methodology:

Work Area Preparation: All work with bromoacetic anhydride must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[6] Ensure that a safety shower

and eyewash station are readily accessible and have been recently tested.[1]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1

standards, in conjunction with a full-face shield.[2][6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or neoprene) and a

chemically resistant lab coat or apron.[1][2] Regularly inspect gloves for any signs of

degradation or puncture.
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Respiratory Protection: If there is a potential for generating dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and acid gases

should be used.[1][6]

Handling:

Avoid direct contact with the skin, eyes, and clothing.[1]

Use spark-proof tools and equipment to prevent ignition sources.[2]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol Citation(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][2]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing and shoes. Seek

immediate medical attention.

[1][3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2][3]

Firefighting Measures
In the event of a fire involving bromoacetic anhydride, specific extinguishing media and

protective actions are required.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

sand.[1][2]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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Specific Hazards: During a fire, irritating and toxic gases, such as carbon monoxide, carbon

dioxide, and hydrogen bromide, may be generated through thermal decomposition.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[1][2]

Accidental Release Measures
A clear and efficient response to a spill is necessary to prevent exposure and environmental

contamination.
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Spill Detected

Evacuate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Spilled Material into
 a Suitable Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a bromoacetic anhydride spill.
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Methodology:

Personal Precautions: Evacuate personnel from the area.[6] Wear the appropriate personal

protective equipment as outlined in section 4.1.[2] Ensure adequate ventilation.[1]

Containment and Cleaning Up:

Prevent further leakage or spillage if it is safe to do so.[2]

Cover the spilled product with a suitable non-flammable absorbent material, such as sand

or vermiculite.[1]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

Wash the spill site after material pickup is complete.[1]

Environmental Precautions: Do not let the chemical enter drains or the environment.[1][2]

Storage and Disposal
Proper storage and disposal are critical to long-term safety and environmental protection.

Storage
Store in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[6]

Some sources recommend refrigeration and storage under a nitrogen atmosphere.[6]

Disposal
Bromoacetic anhydride and its containers must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[1][2]

Do not dispose of with municipal waste.[1]
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Conclusion
Bromoacetic anhydride is a valuable chemical reagent with significant hazards, primarily

related to its severe corrosivity. A thorough understanding of these hazards, coupled with strict

adherence to the safety protocols outlined in this guide, is essential for researchers, scientists,

and drug development professionals. By implementing robust engineering controls, utilizing

appropriate personal protective equipment, and being prepared for emergency situations, the

risks associated with handling bromoacetic anhydride can be effectively managed, ensuring a

safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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